Cas no 1780867-55-1 (2-(3-bromo-5-methylthiophen-2-yl)propanenitrile)

• Product Name: 2-(3-bromo-5-methylthiophen-2-yl)propanenitrile
• CAS No: 1780867-55-1
• MF: C₈H₈BrNS
• MW: 230.124819755554
• CID: 6222983
• PubChem ID: 84793529
• Update Time: 2025-10-29

2-(3-bromo-5-methylthiophen-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-methylthiophen-2-yl)propanenitrile
• 1780867-55-1
• EN300-1916919

• Inchi： 1S/C8H8BrNS/c1-5(4-10)8-7(9)3-6(2)11-8/h3,5H,1-2H3
• InChI Key： NNQIHRBXWAUWFD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C(C#N)C

Computed Properties

• Exact Mass: 228.95608g/mol
• Monoisotopic Mass: 228.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52Ų

Additional information on 2-(3-bromo-5-methylthiophen-2-yl)propanenitrile

2-(3-Bromo-5-Methylthiophen-2-Yl)Propanenitrile: A Comprehensive Overview

2-(3-Bromo-5-Methylthiophen-2-Yl)Propanenitrile, also known by its CAS number CAS No. 1780867-55-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has been the subject of extensive research in recent years, particularly in the context of its potential applications in drug discovery, electronic materials, and advanced polymer synthesis.

The molecular structure of 2-(3-Bromo-5-Methylthiophen-2-Yl)Propanenitrile consists of a thiophene ring substituted with a bromine atom at the 3-position and a methyl group at the 5-position. The thiophene ring is further connected to a propanenitrile group via a carbon-carbon bond. This arrangement imparts the compound with a combination of aromatic stability, electron-withdrawing effects from the nitrile group, and potential for further functionalization through the bromine substituent.

Recent studies have highlighted the importance of thiophene derivatives like CAS No. 1780867-55-1 in the development of advanced materials. For instance, researchers have explored the use of this compound as a building block for constructing conjugated polymers with enhanced electronic properties. The presence of the nitrile group and bromine substituent allows for controlled modulation of the material's conductivity and optical properties, making it a promising candidate for applications in organic electronics, such as field-effect transistors and light-emitting diodes.

In addition to its role in materials science, 2-(3-Bromo-5-Methylthiophen-2-Yl)Propanenitrile has also been investigated for its potential in medicinal chemistry. The compound's ability to undergo various substitution reactions due to the presence of bromine has made it a valuable intermediate in the synthesis of bioactive molecules. Recent research has focused on its use as a precursor for developing compounds with anti-inflammatory and anticancer properties.

The synthesis of CAS No. 1780867-55-1 typically involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound is readily available for various applications. The development of scalable synthesis methods has further enhanced its utility in both academic and industrial settings.

In terms of toxicity and environmental impact, studies have shown that 2-(3-Bromo-5-Methylthiophen-2-Yl)Propanenitrile exhibits moderate toxicity levels under standard testing conditions. However, ongoing research is focused on understanding its long-term effects on ecosystems and human health. Regulatory agencies are closely monitoring these findings to ensure that its use aligns with safety standards and environmental regulations.

The versatility of CAS No. 1780867-55-1 is further underscored by its role in chemical sensing applications. Its unique electronic properties make it suitable for use in sensors designed to detect specific analytes, such as heavy metal ions or volatile organic compounds. Recent advancements in sensor technology have leveraged this compound's sensitivity to environmental changes, paving the way for innovative solutions in environmental monitoring and healthcare diagnostics.

In conclusion, 2-(3-Bromo-5-Methylthiophen-2-Yl)Propanenitrile, or CAS No. 1780867-55-1, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its structural features make it an invaluable tool in both fundamental research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in shaping future advancements in chemistry and materials science.